Cas no 573-07-9 (6-Amino-5-hydroxynaphthalene-1-sulphonic acid)
573-07-9 structure
Product Name:6-Amino-5-hydroxynaphthalene-1-sulphonic acid
6-Amino-5-hydroxynaphthalene-1-sulphonic acid Chemical and Physical Properties
Names and Identifiers
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- 6-Amino-5-hydroxynaphthalene-1-sulphonic acid
- 6-amino-5-hydroxynaphthalene-1-sulfonic acid
- 2-Amino-1-Hydroxynaphthalen-5-Suphonic Acid
- 2-amino-1-naphthol-5-sulfonic acid
- 2-Amino-naphthol-(1)-sulfonsaeure-(5)
- 6-Amino-5-hydroxy-1-naphthalenesulfonic acid
- 6-Amino-5-hydroxy-1-naphthylsulfonic acid
- 6-amino-5-hydroxy-naphthalene-1-sulfonic acid
- 6-Amino-5-hydroxy-naphthalin-1-sulfonsaeure
- EINECS 209-347-4
- AKOS022506898
- SCHEMBL10774781
- 573-07-9
- DTXSID80205910
- NS00033681
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- Inchi: 1S/C10H9NO4S/c11-8-5-4-6-7(10(8)12)2-1-3-9(6)16(13,14)15/h1-5,12H,11H2,(H,13,14,15)
- InChI Key: GSGBLSFZYUSSSY-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C2C(=C(C=CC2=1)N)O)(=O)(=O)O
Computed Properties
- Exact Mass: 239.02500
- Monoisotopic Mass: 239.025
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 109A^2
- XLogP3: 0.9
Experimental Properties
- Density: 1.627
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.748
- PSA: 109.00000
- LogP: 3.03630
6-Amino-5-hydroxynaphthalene-1-sulphonic acid Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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